Cas no 1233086-44-6 (1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate)

• Product Name: 1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate
• CAS No: 1233086-44-6
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 823161
• PubChem ID: 57347182
• Update Time: 2025-04-19

1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-ethyl 5-methylindole-1,2-dicarboxylate
• 1-tert-Butyl 2-ethyl 5-methylindole-1,2-dicarboxylate
• AG-L-59617
• AK141390
• CTK4B3453
• QC-8178
• 1233086-44-6
• WS-02232
• CS-0140338
• SCHEMBL12042732
• Ethyl 1-Boc-5-methyl-1h-indole-2-carboxylate
• 1-t-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate
• E71242
• 1H-Indole-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester
• AKOS015995028
• DTXSID80721387
• AC-26885
• 1-(tert-butyl) 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate
• DB-238313
• 1-tert-butyl2-ethyl5-methyl-1H-indole-1,2-dicarboxylate
• MFCD21606645

• MDL： MFCD21606645
• Inchi： 1S/C17H21NO4/c1-6-21-15(19)14-10-12-9-11(2)7-8-13(12)18(14)16(20)22-17(3,4)5/h7-10H,6H2,1-5H3
• InChI Key： GTUBBFJXLFYUAS-UHFFFAOYSA-N
• SMILES： O(C(N1C(C(=O)OCC)=CC2C=C(C)C=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.7E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids